Cas no 899956-77-5 (N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(3-fluoro-4-methylphenyl)ethanediamide)

• Product Name: N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(3-fluoro-4-methylphenyl)ethanediamide
• CAS No: 899956-77-5
• MF: C₂₁H₂₇FN₄O₂
• MW: 386.463088274002
• CID: 5488986
• PubChem ID: 18583564
• Update Time: 2025-07-26

N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(3-fluoro-4-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-N-(3-fluoro-4-methylphenyl)ethanediamide
• F2762-0079
• 899956-77-5
• N1-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)-N2-(3-fluoro-4-methylphenyl)oxalamide
• N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-N'-(3-fluoro-4-methylphenyl)oxamide
• AKOS024678247
• N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(3-fluoro-4-methylphenyl)ethanediamide

• Inchi： 1S/C21H27FN4O2/c1-14-6-9-16(12-18(14)22)24-21(28)20(27)23-13-19(26(4)5)15-7-10-17(11-8-15)25(2)3/h6-12,19H,13H2,1-5H3,(H,23,27)(H,24,28)
• InChI Key： JJHUJRIHCBRCPQ-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)NC(C(NCC(C1C=CC(=CC=1)N(C)C)N(C)C)=O)=O

Computed Properties

• Exact Mass: 386.21180428g/mol
• Monoisotopic Mass: 386.21180428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(3-fluoro-4-methylphenyl)ethanediamide

Comprehensive Overview of N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(3-fluoro-4-methylphenyl)ethanediamide (CAS No. 899956-77-5)

N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(3-fluoro-4-methylphenyl)ethanediamide (CAS No. 899956-77-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its dimethylamino and fluoro-methylphenyl functional groups, exhibits intriguing interactions with biological systems, making it a subject of interest for drug discovery and development.

The molecular structure of N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(3-fluoro-4-methylphenyl)ethanediamide features a combination of aromatic and aliphatic components, which contribute to its stability and reactivity. Researchers have explored its potential as a modulator of specific enzymatic pathways, particularly in the context of neurodegenerative diseases and metabolic disorders. The presence of the fluoro substituent enhances its bioavailability and binding affinity, a feature often sought after in modern medicinal chemistry.

In recent years, the scientific community has shown growing interest in compounds like N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(3-fluoro-4-methylphenyl)ethanediamide due to their potential role in addressing unmet medical needs. For instance, its structural analogs have been investigated for their neuroprotective effects, aligning with the rising global focus on brain health and cognitive enhancement. This compound's ability to cross the blood-brain barrier, attributed to its lipophilic properties, makes it a promising candidate for further study.

From a synthetic chemistry perspective, the preparation of CAS No. 899956-77-5 involves multi-step organic reactions, including amide bond formation and selective fluorination. These processes are critical for ensuring the compound's purity and efficacy, which are paramount for research applications. Advanced analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize and validate its structure, ensuring consistency across batches.

The versatility of N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(3-fluoro-4-methylphenyl)ethanediamide extends beyond pharmaceuticals. It has also been explored in material science, where its electron-donating and electron-withdrawing groups contribute to the development of novel organic semiconductors. This dual applicability underscores its importance in interdisciplinary research, bridging gaps between chemistry, biology, and engineering.

As the demand for precision medicine and targeted therapies grows, compounds like CAS No. 899956-77-5 are increasingly relevant. Their ability to interact with specific molecular targets offers hope for more effective treatments with fewer side effects. Furthermore, the integration of AI-driven drug discovery platforms has accelerated the identification of potential applications for such compounds, reducing development timelines and costs.

In conclusion, N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(3-fluoro-4-methylphenyl)ethanediamide represents a fascinating area of research with broad implications for health and technology. Its unique chemical profile and multifaceted applications make it a valuable subject for ongoing investigation, particularly in the realms of drug development and advanced materials. As scientific advancements continue, this compound is poised to play a pivotal role in shaping future innovations.